N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)-1-(methylsulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]-1-methylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C20H31FN4O3S/c1-23-11-13-24(14-12-23)19(16-3-5-18(21)6-4-16)15-22-20(26)17-7-9-25(10-8-17)29(2,27)28/h3-6,17,19H,7-15H2,1-2H3,(H,22,26)
• InChI Key: NUXGJHCAZZJJDV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C2CCN(CC2)S(=O)(=O)C)C3=CC=C(C=C3)F
• Molecular Formula: C20H31FN4O3S
• Molecular Weight: 426.6 g/mol

Description

N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)-1-(methylsulfonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H31FN4O3S and its molecular weight is 426.55. The purity is usually 95%.
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Scientific Research Applications

Microwave-assisted Synthesis of Hybrid Molecules

This study focuses on the synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties, showcasing antimicrobial, antilipase, and antiurease activities. These compounds, which include the synthesis process involving ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates, demonstrate potential for developing new antibacterial agents (Başoğlu et al., 2013).

Pyridonecarboxylic Acids as Antibacterial Agents

Research on pyridonecarboxylic acids led to the discovery of compounds with significant antibacterial activity, highlighting the synthesis and evaluation of these compounds as potential antibacterial agents. The study provides insights into structure-activity relationships, offering a pathway to novel therapeutic agents (Egawa et al., 1984).

PET Tracers for Serotonin 5-HT(1A) Receptors

The development of PET tracers for serotonin 5-HT(1A) receptors is crucial for diagnosing and understanding neuropsychiatric disorders. One study involved the synthesis of N-(4-[(18)F]-fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}carboxamides, showing promise as PET radioligands for improved in vivo quantification of 5-HT1A receptors (García et al., 2014).

Studies on CB1 Cannabinoid Receptors

Research on CB1 cannabinoid receptors, significant for understanding various physiological and pathological processes, utilized the synthesis of specific compounds, including N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide, to study these receptors through positron emission tomography (PET) (Katoch-Rouse & Horti, 2003).

Discovery and Pharmacological Characterization of NK1 Receptor Antagonists

The discovery process leading to the identification of potent and selective NK1 receptor antagonists, like vestipitant, underscores the application of N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)-1-(methylsulfonyl)piperidine-4-carboxamide in developing new therapeutic agents for conditions such as depression and anxiety (Di Fabio et al., 2009).